N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N-dibenzofuran-3-yl-1-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C25H22N2O4/c1-2-30-22-10-6-4-8-20(22)27-15-16(13-24(27)28)25(29)26-17-11-12-19-18-7-3-5-9-21(18)31-23(19)14-17/h3-12,14,16H,2,13,15H2,1H3,(H,26,29)
• InChI Key: YOEPSSUZJCWUJX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N2CC(CC2=O)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5O4

Description

N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as DBF, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. DBF belongs to the class of compounds known as pyrrolidinecarboxamides, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not well understood, but it is thought to involve the inhibition of certain enzymes that are involved in cell growth and proliferation. Specifically, N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting the activity of HDACs, N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide may be able to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). Additionally, N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have potent anti-inflammatory effects, which may make it useful for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its potent anti-inflammatory and anti-cancer effects. Additionally, N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is a synthetic compound that can be easily synthesized in the lab, which makes it a cost-effective research tool. However, one limitation of using N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is that its mechanism of action is not well understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide, including the development of more potent and selective HDAC inhibitors, the investigation of the effects of N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide on other enzymes and pathways involved in cancer development and progression, and the development of new formulations of N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide for use in clinical trials. Additionally, further research is needed to fully understand the mechanism of action of N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide and its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases.
Conclusion:
In conclusion, N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. While the mechanism of action of N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not well understood, it is thought to involve the inhibition of certain enzymes that are involved in cell growth and proliferation. Further research is needed to fully understand the potential of N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide as a therapeutic agent and to develop new treatments for cancer and inflammatory diseases.

Synthesis Methods

N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide can be synthesized using a multistep process, which involves the reaction of 2-ethoxybenzaldehyde with 3,4-dihydroxybenzaldehyde to form a chalcone intermediate. The chalcone intermediate is then reacted with pyrrolidine-2,5-dione in the presence of a strong acid catalyst to form N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide. The synthesis of N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is a complex process that requires careful control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. In particular, N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been found to inhibit the activity of certain enzymes that are involved in the development and progression of cancer. Additionally, N-dibenzo[b,d]furan-3-yl-1-(2-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have potent anti-inflammatory effects, which may make it useful for the treatment of inflammatory diseases such as rheumatoid arthritis.